Ethyl 2-chloro-5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate

• Molecular Formula: C13H11ClFNO2
• Molecular Weight: 267.68 g/mol
• IUPAC Name: ethyl 2-chloro-5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C13H11ClFNO2/c1-2-18-13(17)9-7-11(16-12(9)14)8-5-3-4-6-10(8)15/h3-7,16H,2H2,1H3
• InChI Key: XKHNEVMEVCRYQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=C1)C2=CC=CC=C2F)Cl

Description

Ethyl 2-chloro-5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C13H11ClFNO2 and its molecular weight is 267.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 2-cyano-4-(2-fluorophenyl)-4-oxobutanoate (19.3 g) and 4 mol/L hydrogen chloride-ethyl acetate solution (100 mL) was stirred at room temperature for 18 hr. The reaction mixture was concentrated under reduced pressure, and the residue was purified by silica gel column chromatography (eluent: hexane-ethyl acetate=10:1→3:1) to give the title compound as a brown solid (yield 8.76 g, 53%).